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Compound of Interest

Compound Name: Nocarimidazole A

Cat. No.: B12399101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and experimental

protocols used for the characterization of Nocarimidazole A, a 4-aminoimidazole alkaloid. The

information presented here is compiled from the primary literature describing its isolation and

structural elucidation, offering a core resource for researchers in natural product chemistry,

medicinal chemistry, and drug development.

Introduction
Nocarimidazole A is a microbial secondary metabolite first isolated from a marine-derived

actinomycete, Nocardiopsis sp. (strain CNQ115)[1]. It belongs to a rare class of natural

products characterized by a 4-aminoimidazole ring linked to an alkanoyl side chain[1][2]. The

structural elucidation of Nocarimidazole A was accomplished through a combination of mass

spectrometry and one- and two-dimensional nuclear magnetic resonance (NMR)

spectroscopy[1]. This guide summarizes the key spectroscopic data and methodologies crucial

for its identification and characterization.

Mass Spectrometry Data
High-resolution electrospray ionization mass spectrometry (HRESIMS) was pivotal in

determining the molecular formula of Nocarimidazole A.

Table 1: High-Resolution Mass Spectrometry Data for Nocarimidazole A
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Parameter Observed Value Calculated Value

Molecular Formula C₁₃H₂₃N₃O

Ion [M+H]⁺

m/z 238.1918 238.1919

Data sourced from Leutou et al., 2015[1].

Nuclear Magnetic Resonance (NMR) Spectroscopic Data
The planar structure of Nocarimidazole A was determined by comprehensive NMR analysis.

The ¹H and ¹³C NMR chemical shifts, recorded in CDCl₃ at 500 MHz and 125 MHz respectively,

are detailed below.

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Nocarimidazole A (in CDCl₃)

Position δC (ppm), Type δH (ppm), mult. (J in Hz)

2 134.7, CH 7.42, s

4 114.7, C

5 145.0, C

6 190.9, C

7 42.1, CH₂ 2.76, t (7.5)

8 24.5, CH₂ 1.61, m

9 32.0, CH₂ 1.26, m

10 29.5, CH₂ 1.26, m

11 29.2, CH₂ 1.26, m

12 22.8, CH₂ 1.26, m

13 14.2, CH₃ 0.88, t (7.0)
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Data sourced from Leutou et al., 2015.

Experimental Protocols
The following sections detail the methodologies employed for the isolation and spectroscopic

analysis of Nocarimidazole A.

General Experimental Procedures
NMR spectra were acquired on a Varian Inova spectrometer, operating at 500 MHz for ¹H and

125 MHz for ¹³C nuclei. The residual solvent signals of CDCl₃ (δH 7.24 and δC 77.0) were used

as internal references. High-resolution mass spectra were obtained using a JEOL JMS-

AX505WA mass spectrometer.

Fermentation and Extraction
The actinomycete strain Nocardiopsis sp. (CNQ115) was cultured in a seawater-based medium

at 27 °C with shaking at 200 rpm. After a 7-day incubation period, the culture broth was

extracted with ethyl acetate (EtOAc). The organic extract was then evaporated to dryness to

yield the crude extract for further purification.

Isolation of Nocarimidazole A
The crude extract was subjected to chromatographic separation. The final purification of

Nocarimidazole A was achieved using reversed-phase high-performance liquid

chromatography (HPLC) on a Phenomenex Luna C18 column (250 × 10.0 mm, 5 μm). The

separation was performed using an isocratic solvent system of 45% acetonitrile (CH₃CN) in

H₂O to afford pure Nocarimidazole A.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the isolation and characterization of

Nocarimidazole A.
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Caption: Workflow for the isolation and structural characterization of Nocarimidazole A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. beilstein-journals.org [beilstein-journals.org]

To cite this document: BenchChem. [A Technical Guide to the Spectroscopic
Characterization of Nocarimidazole A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399101#spectroscopic-data-nmr-ms-for-
nocarimidazole-a-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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